Cas no 22690-04-6 (4-Phosphonooxy-TEMPO Hydrate, Free Radical)

• Product Name: 4-Phosphonooxy-TEMPO Hydrate, Free Radical
• CAS No: 22690-04-6
• MF: C₉H₂₁NO₆P
• MW: 270.239904165268
• CID: 257610
• PubChem ID: 24855318
• Update Time: 2025-04-19

4-Phosphonooxy-TEMPO Hydrate, Free Radical Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinyloxy,2,2,6,6-tetramethyl-4-(phosphonooxy)-
• (1-λ¹-oxidanyl-2,2,6,6-tetramethylpiperidin-4-yl) dihydrogen phosphate,hydrate
• 4-Phosphonooxy-TEMPO hydrate
• 4-PHOSPHONOOXY-TEMPO HYDRATE FREE RADICAL
• (1-Oxyl-2,2,6,6-tetramethyl-4-piperidyl)-phosphat
• 2,2,6,6-tetramethyl-4-phosphoxy-1-piperidinyloxyl
• 4-Phosphonooxy-2,2,6,6-tetramethyl-1-piperidinyloxy,free radical hydrate
• 4-Phosphonooxy-TEMPO hydrate, free radical
• 4-Phosphonooxy-TEMPO hydrate, free radical, for ESR-spectroscopy
• starbld0034756
• 22690-04-6
• [2,2,6,6-Tetramethyl-4-(phosphonooxy)piperidin-1-yl]oxidanyl--water (1/1)
• DTXSID60583465
• 2,2,6,6-Tetramethyl-4-(phosphonooxy)-1-piperidinyloxy xhydrate
• CID 16211714
• 4-Phosphonooxy-TEMPO Hydrate, Free Radical

• MDL： MFCD00167296
• Inchi： 1S/C9H19NO5P.H2O/c1-8(2)5-7(15-16(12,13)14)6-9(3,4)10(8)11;/h7H,5-6H2,1-4H3,(H2,12,13,14);1H2
• InChI Key： CIGTZKBHXQSHHC-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1CC(C)(C)N(C(C)(C)C1)[O].O |^1:15|

Computed Properties

• Exact Mass: 270.11100
• Monoisotopic Mass: 270.11064939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: Not available
• Melting Point: 270 °C (dec.) (lit.)
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 89.04000
• LogP: 1.33640
• Vapor Pressure: Not available

4-Phosphonooxy-TEMPO Hydrate, Free Radical Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：2-8°C